PCEEA (hydrochloride) PCEEA (hydrochloride) PCEEA is a synthetic drug which is structurally related to the psychoactive compounds eticyclidine, ketamine, and phencyclidine. PCEEA has recently been identified as a likely drug of abuse. The pharmacology of this compound has yet to be elucidated. This product is intended for forensic and research applications.
Brand Name: Vulcanchem
CAS No.: 1798021-89-2
VCID: VC0164048
InChI: InChI=1S/C16H25NO.ClH/c1-2-18-14-13-17-16(11-7-4-8-12-16)15-9-5-3-6-10-15;/h3,5-6,9-10,17H,2,4,7-8,11-14H2,1H3;1H
SMILES: CCOCCNC1(CCCCC1)C2=CC=CC=C2.Cl
Molecular Formula: C16H26ClNO
Molecular Weight: 283.84

PCEEA (hydrochloride)

CAS No.: 1798021-89-2

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VCID: VC0164048

Molecular Formula: C16H26ClNO

Molecular Weight: 283.84

PCEEA (hydrochloride) - 1798021-89-2

CAS No. 1798021-89-2
Product Name PCEEA (hydrochloride)
Molecular Formula C16H26ClNO
Molecular Weight 283.84
IUPAC Name N-(2-ethoxyethyl)-1-phenylcyclohexan-1-amine;hydrochloride
Standard InChI InChI=1S/C16H25NO.ClH/c1-2-18-14-13-17-16(11-7-4-8-12-16)15-9-5-3-6-10-15;/h3,5-6,9-10,17H,2,4,7-8,11-14H2,1H3;1H
Standard InChIKey BIADMZGNFJNLSV-UHFFFAOYSA-N
SMILES CCOCCNC1(CCCCC1)C2=CC=CC=C2.Cl
Description PCEEA is a synthetic drug which is structurally related to the psychoactive compounds eticyclidine, ketamine, and phencyclidine. PCEEA has recently been identified as a likely drug of abuse. The pharmacology of this compound has yet to be elucidated. This product is intended for forensic and research applications.
Synonyms N-(2-ethoxyethyl)-1-phenylcyclohexanamine, monohydrochloride
Reference 1.Sauer, C.,Peters, F.T.,Staack, R.F., et al. New designer drugs N-(1-phenylcyclohexyl)-2-ethoxyethanamine (PCEEA) and N-(1-phenylcyclohexyl)-2-methoxyethanamine (PCMEA): Studies on their metabolism and toxicological detection in rat urine using gas chrom
PubChem Compound 121230830
Last Modified Nov 11 2021
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